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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride
CAS No.: 113722-25-1; 1797795-89-1
Cat. No.: B2667952
Get Quote
. J

Executive Summary

Chroman-8-ylamine hydrochloride (CAS 53272-40-5), also known as 8-aminochroman
hydrochloride, is a bicyclic aromatic amine intermediate of significant value in medicinal
chemistry. Structurally characterized by a dihydrobenzopyran (chroman) core with a primary
amine at the 8-position, it serves as a conformationally restricted bioisostere of ortho-
substituted anilines and 8-aminotetralins.

This compound acts as a critical scaffold in the synthesis of Serotonin (5-HT) receptor ligands,
Dopamine D2/D3 agonists, and p38 MAPK inhibitors. Its rigid bicyclic structure reduces the
entropic penalty of ligand binding, often enhancing potency and selectivity compared to flexible
open-chain analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Chemical Name

3,4-Dihydro-2H-chromen-8-amine hydrochloride

CAS Number

53272-40-5

Molecular Formula

CoH11NOJ[1] - HCI

Molecular Weight 185.65 g/mol
Appearance Off-white to pale beige crystalline solid
N Soluble in water, methanol, DMSO; sparingly
Solubility ]
soluble in non-polar solvents (hexane, ether)
Melting Point >200 °C (Decomposes)
Acidity (pKa) ~4.0-5.0 (Conjugate acid of aniline derivative)
SMILES CIL.LNC1=C2CCCOC2=CC=C1
INChI=1S/C9H11NO.CIH/c10-8-5-4-6-9-7-2-1-3-
InChl Key

11-9;/h4-6H,1-3,7,10H2;1H

Synthetic Routes & Manufacturing[6]

The industrial and laboratory-scale preparation of Chroman-8-ylamine hydrochloride

predominantly relies on the reduction of nitro-precursors. This approach ensures high

regioselectivity and yield.

Primary Synthetic Pathway: Nitro-Reduction

The most robust route involves the catalytic hydrogenation or chemical reduction of 8-

nitrochroman.

Step-by-Step Protocol:

e Precursor Preparation: 8-Nitrochroman is synthesized via the nitration of chroman using

nitric acid/acetic anhydride, or by the cyclization of 2-(2-bromoethyl)-6-nitrophenol.

e Reduction:
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o Catalytic Method: The nitro compound is dissolved in ethanol/methanol. Pd/C (10% w/w) is
added. The mixture is stirred under Hz atmosphere (30-50 psi) for 4—6 hours.

o Chemical Method:[1][2][3][4] Iron powder (Fe) in acidic media (NH4Cl or HCI) or Stannous
Chloride (SnCl2) can be used for sensitive substrates containing halogens.

o Salt Formation: The crude free base (oil) is dissolved in diethyl ether or dioxane. Anhydrous
HCI gas or 4M HCI in dioxane is added dropwise at 0°C.

« |solation: The resulting hydrochloride salt precipitates, is filtered, washed with cold ether, and
dried under vacuum.

Visualization of Synthetic Logic

The following diagram illustrates the synthesis and downstream utility of the scaffold.
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Caption: Synthetic pathway from chroman precursor to the hydrochloride salt and key
medicinal derivatives.[5][3][6][7]

Medicinal Chemistry Applications

Chroman-8-ylamine is a "privileged structure" in drug discovery, offering a rigidified alternative
to aniline. Its applications span neurology and immunology.

p38 MAPK Inhibitors (Anti-Inflammatory)

The 8-aminochroman scaffold is extensively used to synthesize chromenylureas.
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e Mechanism: The amine reacts with aryl isocyanates to form urea derivatives. These
compounds bind to the ATP-binding pocket of p38 Mitogen-Activated Protein Kinase
(MAPK).

» Structural Advantage: The chroman ring occupies the hydrophobic pocket (Gatekeeper
region) of the kinase, improving selectivity over other kinases compared to open-chain
phenyl-urea inhibitors.

o Reference:Molecules 2014, 19(2), 2008-2042 (See Ref 1).

GPCR Ligands (5-HT1A & Dopamine)

The scaffold acts as a bioisostere for 8-aminotetralin (e.g., 8-OH-DPAT).

o Serotonin (5-HT1A): Derivatives of 8-aminochroman show high affinity for 5-HT1A receptors.
The oxygen atom in the chroman ring acts as a hydrogen bond acceptor, mimicking the
phenolic hydroxyl group of serotonin or dopamine.

e Dopamine (D2/D3): Used in the design of "hybrid" ligands where the chroman amine is
coupled to phenylpiperazines. These compounds are explored for antipsychotic activity with
reduced extrapyramidal side effects.

Integrin Antagonists

Recent patent literature (e.g., US 11,224,600) identifies 8-aminochroman derivatives as
intermediates for alphadbeta7 integrin inhibitors, used in treating inflammatory bowel disease
(IBD). The amine serves as the attachment point for "head groups” that interact with the metal-
ion-dependent adhesion site (MIDAS) of the integrin.

Analytical Characterization & Quality Control

To ensure the integrity of CAS 53272-40-5 in research, the following analytical parameters
must be met.

HPLC Method (Purity)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um).
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Mobile Phase:

o A: 0.1% Trifluoroacetic acid (TFA) in Water.

o B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 210 nm (Amine absorption) and 254 nm (Aromatic).

Retention Time: The polar amine salt elutes early; free base elutes later.

NMR Spectroscopy (*H NMR, 400 MHz, DMSO-ds)

e Aromatic Protons: Multiplets in the 6.5-7.0 ppm range (3H, benzene ring).
e Amine Protons: Broad singlet at ~9.0-10.0 ppm (NHs* exchangeable).
 Aliphatic Protons:

o Triplet at ~4.1 ppm (2H, O-CH2-).

o Triplet at ~2.7 ppm (2H, Ar-CHz-).

o Multiplet at ~1.9 ppm (2H, -CH2- middle of ring).

Handling, Safety, & Stability

Signal Word:WARNING
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Hazard Class H-Code Statement
Acute Toxicity H302 Harmful if swallowed.
Skin Irritation H315 Causes skin irritation.[8][9]
o Causes serious eye irritation.

Eye Irritation H319

[8[°]

May cause respiratory
STOT-SE H335

irritation.[9]

Storage Protocol:

» Hygroscopic: Store in a tightly sealed container under inert atmosphere (Argon/Nitrogen) if
possible.

o Temperature: 2—8°C (Refrigerate).

o Stability: Stable for >2 years if protected from moisture and light. Aqueous solutions should
be prepared fresh as free amines can oxidize over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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